Phenyl 4-((2-oxo-2-(phenethylamino)acetamido)methyl)piperidine-1-carboxylate

• IUPAC Name: phenyl 4-[[[2-oxo-2-(2-phenylethylamino)acetyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C23H27N3O4/c27-21(24-14-11-18-7-3-1-4-8-18)22(28)25-17-19-12-15-26(16-13-19)23(29)30-20-9-5-2-6-10-20/h1-10,19H,11-17H2,(H,24,27)(H,25,28)
• InChI Key: UISLCTSQGQHWFT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NCCC2=CC=CC=C2)C(=O)OC3=CC=CC=C3
• Molecular Formula: C23H27N3O4
• Molecular Weight: 409.5 g/mol

Description

Phenyl 4-((2-oxo-2-(phenethylamino)acetamido)methyl)piperidine-1-carboxylate, also known as PAPP, is a chemical compound that has been studied extensively in the field of scientific research. PAPP is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Oxindole Synthesis and Medicinal Chemistry Synthesis

Research has demonstrated the utility of related piperidine derivatives in oxindole synthesis using palladium-catalyzed C-H functionalization. This methodology, incorporating compounds like Benzyl 4-(4-(methoxycarbonyl)phenylamino)piperidine-1-carboxylate and Benzyl 4-(2-chloro-N-(4-(methoxycarbonyl)phenyl)acetamido)-piperidine-1-carboxylate, showcases the importance of piperidine derivatives in medicinal chemistry synthesis. These compounds serve as key intermediates in the development of inhibitors for enzymes like serine palmitoyl transferase, highlighting their potential in drug discovery and development processes (Magano et al., 2014).

Synthetic Analgesics Development

Piperidine derivatives have also been synthesized and evaluated for their analgesic properties. Compounds such as N-(4-(methoxymethyl)-2-[2-(2-thienyl)ethyl]-4-piperidinyl)-N-phenylpropranamide have been identified as extremely potent analgesics, demonstrating the significance of structural modifications on the nitrogen atoms of the piperidine ring in enhancing analgesic activity (Van Daele et al., 1976).

Antimicrobial and Antitumor Activities

Derivatives like N-substituted 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide have been explored for their antimicrobial and antitumor activities. The structural elucidation and biological screening of these compounds reveal moderate to significant activity against various Gram-positive and Gram-negative bacteria, as well as potential antitumor properties, underscoring the versatility of piperidine derivatives in addressing diverse therapeutic targets (Khalid et al., 2016).

G-Quadruplex Stabilization and Cytotoxic Activity

The synthesis of dimethylamino-substituted pyridyl polyoxazoles, which include piperidine derivatives with aminoalkyl side-chains, highlights their role in stabilizing G-quadruplex DNA and exhibiting cytotoxic activity against tumor cell lines. These findings point to the potential application of such compounds in cancer therapy, particularly in targeting specific DNA structures to inhibit cancer cell growth (Blankson et al., 2013).